Cas no 875119-43-0 (Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-)

Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo- structure
875119-43-0 structure
Product Name:Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-
CAS No:875119-43-0
MF:C8H3Cl2FO2
MW:221.012624025345
CID:2736962
PubChem ID:11379025
Update Time:2024-03-01

Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-
    • Inchi: 1S/C8H3Cl2FO2/c9-5-2-6(10)7(11)1-4(5)8(13)3-12/h1-3H
    • InChI Key: UDCLFLLKQIRWHA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(C=O)=O)F)Cl

Computed Properties

  • Exact Mass: 219.9494129g/mol
  • Monoisotopic Mass: 219.9494129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.1Ų

Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo- Related Literature

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